Cas no 30655-48-2 (Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-)

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- structure

30655-48-2 structure

Product Name:Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-

CAS No:30655-48-2

Molecular Formula:C₂₈H₃₈O₆

Molecular Weight:470.59772

CID:305308

PubChem ID:161671

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- Properties

Names and Identifiers

- Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
- Withanolide D
- Withanolide
- WITHANOLIDE D(P)
- Withania Somnifera
- Ashwagandha
- (4 beta,5 beta,6 beta,22R)-5,6-epoxy-4,20,22-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid, delta-lactone
- 5beta-ERGOSTA-2,24-DIEN-26-OIC ACID, 5,6beta-EPOXY-4beta,20,22-TRIHYDROXY-1-OXO-, delta-LACTONE, (20S,22R)-
- WITHANIA SOMNIFERA
- [(1R)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]-1-hydroxy-ethyl]-hydroxy-dimethyl-[?]one
- (4beta,5beta,6beta,22R)-5,6-Epoxy-4,20,22-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid, delta-lactone
- (1S,2R,6S,7R,9R,11S,12S,15S,16S)-15-[(1R)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]-1-hydroxyethyl]-6-hydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
- ERGOSTA-2,24-DIEN-26-OIC ACID, 5,6-EPOXY-4,20,22-TRIHYDROXY-1-OXO-, .DELTA.-LACTONE, (4.BETA.,5.BETA.,6.BETA.,22R)-
- XY366XV8JT
- (4beta,5beta,6beta,22R)-4,20-dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
- SCHEMBL2231859
- C08842
- NSC-179841
- Dihydrowithanolide D
- DTXSID901317760
- UNII-XY366XV8JT
- WithanolideD
- 4beta,20alpha-dihydroxy-1-oxo-5beta,6beta-epoxy-20S,22R-witha-2,24-dienolide
- NSC 179841
- 5,6-Epoxy-4,20,22-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid delta-lactone
- 30655-48-2
- CHEBI:10041
- ERGOSTA-2,24-DIEN-26-OIC ACID, 5,6-EPOXY-4,20,22-TRIHYDROXY-1-OXO-, delta-LACTONE, (4beta,5beta,6beta,22R)-
- Q27089384
- 5.BETA.-ERGOSTA-2,24-DIEN-26-OIC ACID, 5,6.BETA.-EPOXY-4.BETA.,20,22-TRIHYDROXY-1-OXO-, .DELTA.-LACTONE, (20S,22R)-
- CHEMBL4288984
- NS00125219
- (20R,22R)-5beta,6beta-epoxy-4beta,20-dihydroxy-1-oxowith-2-en-24-enolide
- 4,20-Dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
- NSC179841
- DTXSID40865554
- 5,6-Epoxy-4,20-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β,20S)-form
- 5,6-Epoxy-4,20-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β,20R)-form
- Withaferin D
- +Expand
- InChIKey： SASUFNRGCZMRFD-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H38O6/c1-14-12-22(33-24(31)15(14)2)27(5,32)19-7-6-17-16-13-23-28(34-23)21(30)9-8-20(29)26(28,4)18(16)10-11-25(17,19)3/h8-9,16-19,21-23,30,32H,6-7,10-13H2,1-5H3
- SMILES： CC1C(=O)OC(C(C2CCC3C4CC5OC65C(C=CC(=O)C6(C)C4CCC23C)O)(C)O)CC=1C

Computed Properties

Exact Mass: 470.26700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 470.26683893g/mol
Heavy Atom Count: 34
Complexity: 1030
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 96.4Å²

Experimental Properties

LogP: 3.49540
PSA: 96.36000

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- Suppliers

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(CAS:30655-48-2)

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Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,20,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- Related Literature

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